3-(4-Chlorophenyl)-6-[2-(4-methoxyphenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-(4-Chlorophenyl)-6-[2-(4-methoxyphenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one” belongs to the class of triazolopyrimidines . Triazolopyrimidines are a class of compounds that contain a pyrimidine ring fused with a 1,2,3-triazole ring. They are known for their wide range of biological activities, including antimicrobial, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .
Molecular Structure Analysis
The molecular structure of this compound would include a triazolopyrimidine core, with a 4-chlorophenyl group attached at the 3-position, and a 2-oxoethyl group attached at the 6-position, which is further substituted with a 4-methoxyphenyl group .Chemical Reactions Analysis
Triazolopyrimidines can undergo a variety of chemical reactions, including cycloaddition, condensation, and substitution reactions . The specific reactions that this compound can undergo would depend on the reaction conditions and the reagents used.Scientific Research Applications
Synthesis and Antimicrobial Activity
Organoiodine (III)-mediated Synthesis : A study described the synthesis of 3-aryl/heteroaryl-5,7-dimethyl-1,2,4-triazolo[4,3-c]pyrimidines, which showed significant antibacterial activity against a variety of bacteria, suggesting potential as novel antibacterial agents Ravi P Kumar et al., 2009.
Antimicrobial and Antioxidant Activities : Another research focused on the synthesis of triazolopyrimidines and evaluated their antimicrobial and antioxidant activities, highlighting their potential in combating microbial infections and oxidative stress V. P. Gilava et al., 2020.
Anticancer and Anti-inflammatory Applications
Anticancer Activity : A compound featuring a similar triazolopyrimidin-amine structure demonstrated moderate anticancer activity, providing a foundation for further exploration of these derivatives in cancer therapy Lu Jiu-fu et al., 2015.
Anti-inflammatory and Analgesic Agents : Research into 4(3H)-quinazolinone derivatives, which share structural similarities with triazolopyrimidines, showed potential as anti-inflammatory and analgesic agents, suggesting possible therapeutic applications of triazolopyrimidines in managing pain and inflammation A. A. Farag et al., 2012.
Tubulin Inhibition for Cancer Therapy
Unique Mechanism of Tubulin Inhibition : A series of triazolopyrimidines were synthesized and demonstrated anticancer activity through a unique mechanism of tubulin inhibition, offering a novel approach to cancer therapy by overcoming resistance seen with other drugs N. Zhang et al., 2007.
Properties
IUPAC Name |
3-(4-chlorophenyl)-6-[2-(4-methoxyphenyl)-2-oxoethyl]triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN5O3/c1-28-15-8-2-12(3-9-15)16(26)10-24-11-21-18-17(19(24)27)22-23-25(18)14-6-4-13(20)5-7-14/h2-9,11H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJZIODMLYNWKCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CN2C=NC3=C(C2=O)N=NN3C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.